Cas no 102822-05-9 (1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione)

• Product Name: 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione
• CAS No: 102822-05-9
• MF: C₁₄H₄F₄O₄
• MW: 312.172778129578
• CID: 125289
• PubChem ID: 3527267
• Update Time: 2025-10-30

1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione
• 9,10-Anthracenedione,1,2,3,4-tetrafluoro-5,8-dihydroxy-
• 1,2,3,4-tetrafluoro-5,6-dihydroxyanthra-9,10-quinone
• 1,2,3,4-tetrafluoro-5,8-dihydroxyanthraquinone
• 5,6,7,8-tetrafluoroquinizarin
• 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthraquinone,99%
• J-000808
• 102822-05-9
• SCHEMBL497324
• SCHEMBL3447098
• PKJLMPNJHMHOIE-UHFFFAOYSA-N
• DTXSID50393338
• AKOS015897238
• 1,2,3,4-tetrafluoro-5,8-dihydroxy-9,10-dihydroanthracene-9,10-dione

• Inchi： 1S/C14H4F4O4/c15-9-7-8(10(16)12(18)11(9)17)14(22)6-4(20)2-1-3(19)5(6)13(7)21/h1-2,19-20H
• InChI Key： PKJLMPNJHMHOIE-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C2C(C3C(=CC=C(C=3C(C=21)=O)O)O)=O)F)F)F

Computed Properties

• Exact Mass: 312.00500
• Monoisotopic Mass: 312.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.806
• Melting Point: 242-245 °C(lit.)
• Boiling Point: 536.1°C at 760 mmHg
• Flash Point: 278°C
• Refractive Index: 1.642
• PSA: 74.60000
• LogP: 2.42960
• Solubility: Not determined

1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-37/39WGK Germany 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione

Comprehensive Analysis of 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione (CAS No. 102822-05-9): Properties, Applications, and Innovations

The compound 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione (CAS No. 102822-05-9) is a fluorinated derivative of anthraquinone, a class of organic compounds widely recognized for their diverse applications in materials science, pharmaceuticals, and industrial chemistry. With its unique molecular structure featuring four fluorine atoms and two hydroxyl groups, this compound exhibits exceptional electronic and photochemical properties, making it a subject of growing interest in advanced research and development.

One of the most intriguing aspects of 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione is its potential role in organic electronics. Researchers are actively exploring its use in organic semiconductors, OLEDs (organic light-emitting diodes), and photovoltaic cells. The fluorine substitution enhances electron affinity and stability, while the hydroxyl groups facilitate solubility and functionalization—a combination that addresses key challenges in flexible electronics and green energy technologies.

In the pharmaceutical sector, derivatives of anthraquinone like CAS No. 102822-05-9 are being investigated for their bioactive properties. Recent studies suggest potential applications in antioxidant formulations and targeted drug delivery systems, particularly due to the compound's ability to interact with biological membranes. However, it's crucial to note that extensive clinical validation is still required before any therapeutic claims can be substantiated.

From an environmental perspective, the fluorinated nature of 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione raises questions about sustainable synthesis and biodegradability—topics dominating modern chemical research. Innovative approaches such as catalytic fluorination and solvent-free reactions are being developed to minimize ecological impact, aligning with global green chemistry initiatives.

The compound's spectroscopic characteristics also warrant attention. Its distinct UV-Vis absorption peaks between 300-500 nm make it valuable for analytical chemistry applications, particularly in fluorescence-based sensing systems. This has sparked interest in fields ranging from environmental monitoring to biomedical diagnostics, where precise detection methods are paramount.

Industrial applications of CAS No. 102822-05-9 extend to high-performance dyes and pigments. The fluorine atoms impart exceptional lightfastness and thermal stability—properties highly sought after in automotive coatings, aerospace materials, and specialty inks. Manufacturers are increasingly adopting such advanced materials to meet stringent performance requirements in extreme environments.

Recent breakthroughs in computational chemistry have enabled more accurate predictions of this compound's behavior. Molecular modeling studies reveal fascinating insights into its charge transport mechanisms and intermolecular interactions, accelerating the design of customized derivatives for specific applications. These digital approaches complement traditional experimental methods, creating a powerful synergy in materials discovery.

Quality control of 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione presents unique challenges due to its structural complexity. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for ensuring purity and batch-to-batch consistency—critical factors for research and industrial use. Standardized protocols are being developed to address these analytical requirements across different sectors.

The global market for specialized fluorinated compounds like CAS No. 102822-05-9 is experiencing steady growth, driven by demand from electronics, healthcare, and advanced materials sectors. However, supply chain considerations and intellectual property landscapes significantly influence accessibility and pricing—factors that researchers and manufacturers must carefully navigate.

Future research directions for this compound likely focus on multifunctional materials that combine its electronic, optical, and chemical properties in novel ways. Emerging fields such as molecular machines and smart responsive materials may benefit from its unique characteristics, potentially opening new frontiers in nanotechnology and device engineering.

For researchers working with 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione, proper handling and storage are essential despite its non-hazardous classification. Standard laboratory precautions should be followed to maintain compound integrity and ensure reproducible results in experimental settings. Documentation of synthesis conditions and purification methods remains crucial for comparative studies.

The scientific community continues to uncover new dimensions of this compound's potential through interdisciplinary collaboration. As analytical techniques advance and application requirements evolve, CAS No. 102822-05-9 may well emerge as a cornerstone material in several cutting-edge technologies, bridging the gap between fundamental chemistry and practical innovation.